Cas no 1178731-36-6 (3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol)

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol structure
1178731-36-6 structure
Product Name:3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
CAS No:1178731-36-6
MF:C7H8N2O
MW:136.15122127533
CID:4826409
Update Time:2023-08-18

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
    • 3-(1-methylpyrazol-4-yl)prop-2-yn-1-ol
    • Inchi: 1S/C7H8N2O/c1-9-6-7(5-8-9)3-2-4-10/h5-6,10H,4H2,1H3
    • InChI Key: SUZFRIVPNGYZSE-UHFFFAOYSA-N
    • SMILES: OCC#CC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M210201-100mg
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
100mg
$ 135.00 2022-06-04
TRC
M210201-500mg
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
500mg
$ 525.00 2022-06-04
TRC
M210201-1g
3-(1-methyl-1h-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6
1g
$ 795.00 2022-06-04
Chemenu
CM487607-1g
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 97%
1g
$550 2022-06-14
Alichem
A049005935-1g
3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 97%
1g
$603.84 2023-09-04
Life Chemicals
F8886-6388-0.25g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
0.25g
$505.0 2023-09-05
Life Chemicals
F8886-6388-0.5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
0.5g
$532.0 2023-09-05
Life Chemicals
F8886-6388-1g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
1g
$560.0 2023-09-05
Life Chemicals
F8886-6388-2.5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
2.5g
$1120.0 2023-09-05
Life Chemicals
F8886-6388-5g
3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol
1178731-36-6 95%+
5g
$1680.0 2023-09-05

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-yn-1-ol Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent